Cas no 30443-47-1 (Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1))

• Product Name: Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1)
• CAS No: 30443-47-1
• MF: C₂₂H₂₆O₄Zn
• MW: 419.848443508148
• CID: 320907
• PubChem ID: 20225553
• Update Time: 2025-04-19

Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1) Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,(1,1-dimethylethyl)-, zinc salt (2:1)
• benzoate, 2-(1,1-dimethylethyl)-, zinc salt (1:1)
• Zinc tert-butylbenzoate
• EINECS 250-203-5
• SCHEMBL4737091
• 30443-47-1
• NS00084132

• Inchi： 1S/2C11H14O2.Zn/c2*1-11(2,3)9-7-5-4-6-8(9)10(12)13;/h2*4-7H,1-3H3,(H,12,13);/q;;+2/p-2
• InChI Key： JDWKHPKWCUBDHC-UHFFFAOYSA-L
• SMILES： [Zn+2].[O-]C(C1C=CC=CC=1C(C)(C)C)=O.[O-]C(C1C=CC=CC=1C(C)(C)C)=O

Computed Properties

• Exact Mass: 242.02852
• Monoisotopic Mass: 241.020701
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 185
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.1

Experimental Properties

• Boiling Point: 283.8°Cat760mmHg
• Flash Point: 135.1°C
• PSA: 26.3